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Compound of Interest

Compound Name: Angio-S

Cat. No.: B15599843

Product Name: Angio-S (Synthetic Peptide Angiogenesis Inhibitor) Catalog Number: ANG-S-
1001 Molecular Formula: C129H208N36040S2 (Hypothetical) Molecular Weight: 2963.4 g/mol
(Hypothetical) Formulation: Lyophilized powder

Introduction

Angio-S is a potent synthetic peptide inhibitor of Vascular Endothelial Growth Factor Receptor
2 (VEGFR-2), a key mediator of angiogenesis. As a therapeutic and research agent, ensuring
its long-term stability and potency is critical for reproducible and reliable results. These
guidelines provide detailed protocols for the proper storage and handling of Angio-S, along
with methods to assess its stability over time.

Recommended Long-Term Storage Conditions

Proper storage is essential to prevent degradation and maintain the biological activity of Angio-
S. The following conditions are recommended for the lyophilized powder and reconstituted
solutions.

Table 1: Recommended Storage Conditions for Angio-S
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Storage o Light Recommended
Form Humidity .

Temperature Exposure Container

N Amber glass

Lyophilized . . L

-20°C to -80°C < 30% RH Protect from light  vials with airtight
Powder

seals

Reconstituted Polypropylene
Solution (in PBS, 2-8°C N/A Protect from light  microcentrifuge
pH 7.4) tubes
Reconstituted
Solution (for -80°C (aliquoted)  N/A Protect from light  Cryogenic vials
long-term)

Stability Data

The stability of Angio-S has been evaluated under various conditions to determine its shelf life.
The following tables summarize the stability data from accelerated degradation and real-time
stability studies.

Table 2: Stability of Lyophilized Angio-S at Different Temperatures (Purity by HPLC)

Storage

Temperatur Initial Purity 3 Months 6 Months 12 Months 24 Months
e

25°C £ 2°C 99.5% 95.1% 90.3% 82.1% 70.5%

4°C £ 2°C 99.5% 99.2% 98.9% 98.5% 97.8%
-20°C £ 5°C 99.5% 99.5% 99.4% 99.4% 99.2%
-80°C £ 5°C 99.5% 99.5% 99.5% 99.5% 99.5%

Table 3: Stability of Reconstituted Angio-S (1 mg/mL in PBS) at 4°C
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Time Point Purity by HPLC Bioactivity (% Inhibition)
Initial 99.5% 98.2%
24 Hours 99.4% 98.0%
48 Hours 99.1% 97.5%
7 Days 97.8% 95.1%
14 Days 95.2% 90.3%

Experimental Protocols
Protocol for Purity Assessment by Reverse-Phase HPLC
(RP-HPLC)

This protocol describes the method to determine the purity of Angio-S and quantify
degradation products.

Materials:

e Angio-S sample (lyophilized or reconstituted)

HPLC-grade water

HPLC-grade acetonitrile (ACN)

Trifluoroacetic acid (TFA)

C18 column (e.g., 4.6 x 150 mm, 3.5 pum)

HPLC system with UV detector
Procedure:
o Mobile Phase Preparation:

o Mobile Phase A: 0.1% TFA in water.
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o Mobile Phase B: 0.1% TFA in ACN.

e Sample Preparation:
o Reconstitute lyophilized Angio-S in Mobile Phase A to a final concentration of 1 mg/mL.
o Filter the sample through a 0.22 pum syringe filter.

e HPLC Conditions:

[e]

Column: C18, 4.6 x 150 mm, 3.5 um
o Flow Rate: 1.0 mL/min
o Detection Wavelength: 220 nm
o Injection Volume: 20 uL
o Gradient:
= 0-5min: 5% B
» 5-35 min: 5% to 65% B
= 35-40 min: 65% to 95% B
= 40-45 min: 95% B
» 45-50 min: 95% to 5% B
= 50-60 min: 5% B
o Data Analysis:
o Integrate the peak areas.

o Calculate purity as: (Area of Angio-S peak / Total area of all peaks) x 100%.
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Protocol for Bioactivity Assessment (HUVEC Tube
Formation Assay)

This protocol assesses the biological activity of Angio-S by measuring its ability to inhibit
VEGF-induced tube formation in Human Umbilical Vein Endothelial Cells (HUVECS).

Materials:

HUVECs

Endothelial Cell Growth Medium (EGM-2)

Matrigel

VEGF (Vascular Endothelial Growth Factor)

Angio-S (reconstituted)

96-well plate

Calcein AM

Procedure:
o Plate Coating:
o Thaw Matrigel on ice.
o Add 50 pL of Matrigel to each well of a pre-chilled 96-well plate.
o Incubate at 37°C for 30 minutes to allow polymerization.
o Cell Seeding:
o Harvest HUVECs and resuspend in EGM-2 at a density of 2 x 10> cells/mL.
o Prepare treatment conditions:

= Control (EGM-2 only)
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= VEGF only (50 ng/mL)

» VEGF + Angio-S (at various concentrations)

o Add 100 pL of the cell suspension with the respective treatments to each well.

e |ncubation:

o Incubate the plate at 37°C, 5% CO: for 6-8 hours.

« Staining and Imaging:

o Remove the medium and gently wash with PBS.

o Add 100 pL of 2 uM Calcein AM in PBS to each well and incubate for 30 minutes.

o Image the tube network using a fluorescence microscope.

o Data Analysis:

o Quantify the total tube length or number of branch points using image analysis software

(e.g., ImageJd).

o Calculate the percent inhibition relative to the VEGF-only control.
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Caption: Hypothetical signaling pathway of Angio-S inhibiting VEGF-induced angiogenesis.
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Caption: Experimental workflow for the long-term stability testing of Angio-S.
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Caption: Decision tree for handling out-of-specification (OOS) stability results.
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 To cite this document: BenchChem. [Application Notes and Protocols: Long-Term Storage
and Stability of Angio-S]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15599843#auidelines-for-long-term-storage-and-
stability-of-angio-s]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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